Cas no 855991-76-3 (2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid)

2,5-Dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid is a heterocyclic compound featuring a pyrrole core substituted with a methyloxazole moiety and a carboxylic acid functional group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules with tailored properties. The compound exhibits stability and reactivity suitable for further derivatization.

2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid structure

855991-76-3 structure

Product Name:2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid

CAS No:855991-76-3

MF:C₁₁H₁₂N₂O₃

MW:220.224582672119

MDL:MFCD07313021

CID:3108317

PubChem ID:4962533

Update Time:2025-06-19

2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2,5-dimethyl-1-(5-methylisoxazol-3-yl)-1H-pyrrole-3-carboxylic acid
- MFCD07313021
- 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylicacid
- AB00733902-01
- 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid
- 101-622-6
- FJB99176
- AKOS000118272
- DB-422526
- 855991-76-3
- 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)pyrrole-3-carboxylic Acid
- 2,5-Dimethyl-1-(5-methyl-3-isoxazolyl)-1H-pyrrole-3-carboxylic acid
- CS-0233778
- G58283
- Z90667564
- EN300-13604
- 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid
- MDL： MFCD07313021
- Inchi： 1S/C11H12N2O3/c1-6-4-9(11(14)15)8(3)13(6)10-5-7(2)16-12-10/h4-5H,1-3H3,(H,14,15)
- InChI Key： VZCAPDCBGHRAFS-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(=N1)N1C(C)=CC(C(=O)O)=C1C

Computed Properties

Exact Mass: 220.08479225g/mol
Monoisotopic Mass: 220.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 68.3Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: NA
Boiling Point: 439.4±45.0 °C at 760 mmHg
Flash Point: 219.6±28.7 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D483240-10mg	2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid	855991-76-3		10mg	$ 50.00	2022-06-05
TRC	D483240-50mg	2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid	855991-76-3		50mg	$ 160.00	2022-06-05
TRC	D483240-100mg	2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid	855991-76-3		100mg	$ 250.00	2022-06-05
Enamine	EN300-13604-0.05g	2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid	855991-76-3	95%	0.05g	$135.0	2023-02-09
Enamine	EN300-13604-0.1g	2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid	855991-76-3	95%	0.1g	$202.0	2023-02-09
Enamine	EN300-13604-0.25g	2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid	855991-76-3	95%	0.25g	$288.0	2023-02-09
Enamine	EN300-13604-0.5g	2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid	855991-76-3	95%	0.5g	$480.0	2023-02-09
Enamine	EN300-13604-1.0g	2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid	855991-76-3	95%	1.0g	$614.0	2023-02-09
Enamine	EN300-13604-2.5g	2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid	855991-76-3	95%	2.5g	$1202.0	2023-02-09
Enamine	EN300-13604-5.0g	2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid	855991-76-3	95%	5.0g	$1779.0	2023-02-09